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Compound of Interest

Compound Name: MPC-3100

Cat. No.: B609227

Initial investigations into "MPC-3100" have revealed a significant discrepancy: the term
predominantly refers to an industrial panel computer, the Moxa MPC-3100 series, and not a
chemical compound utilized in cell culture applications. This suggests a potential
misunderstanding in the nomenclature or a typographical error in the original query.

Given this ambiguity, a broader search for "MPC" in the context of cell and molecular biology
has yielded several plausible candidates that researchers, scientists, and drug development
professionals might be investigating. This report outlines these potential "MPC" entities,
providing a foundation for identifying the correct subject of interest and proceeding with the
development of detailed application notes and protocols.

Potential Candidates for "MPC" in Cell Culture

The acronym "MPC" is associated with multiple distinct areas of biological research. Below is a
summary of the most relevant possibilities.

Mitochondrial Pyruvate Carrier (MPC)

The Mitochondrial Pyruvate Carrier is a protein complex located in the inner mitochondrial
membrane that is crucial for cellular metabolism. It facilitates the transport of pyruvate from the
cytosol into the mitochondria, where it fuels the tricarboxylic acid (TCA) cycle.

o Relevance: The MPC is a significant target in cancer metabolism and other metabolic
diseases. Downregulation of the MPC is observed in various cancers, leading to a metabolic
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shift towards aerobic glycolysis (the Warburg effect).

o Research Applications: In cell culture, researchers often study the effects of inhibiting or
overexpressing the MPC. This can involve using small molecule inhibitors, such as UK5099,
or genetic manipulations like sSiRNA-mediated knockdown or plasmid-based overexpression
of MPC subunits (MPC1 and MPC2).

Mesenchymal Progenitor Cells (MPCs)

Mesenchymal Progenitor Cells, also referred to as Mesenchymal Stem Cells (MSCs), are
multipotent stromal cells that can differentiate into a variety of cell types, including osteoblasts
(bone cells), chondrocytes (cartilage cells), myocytes (muscle cells), and adipocytes (fat cells).

» Relevance: MPCs are extensively studied for their potential in regenerative medicine and
tissue engineering.

o Research Applications: Cell culture protocols for MPCs focus on their isolation from various
tissues (e.g., bone marrow, adipose tissue), expansion in vitro while maintaining their
multipotency, and directed differentiation into specific lineages using defined culture media
and growth factors.

2-Methacryloyloxyethyl Phosphorylcholine (MPC)

2-Methacryloyloxyethyl phosphorylcholine is a polymer used to create highly biocompatible and
bioinert surfaces. It mimics the outer surface of the cell membrane.

e Relevance: In cell culture, surfaces coated with MPC polymers are used to prevent non-
specific protein adsorption and cell adhesion. This is particularly useful for the culture of
spheroids or suspension cells, where attachment to the culture vessel is undesirable.

» Research Applications: Application notes for MPC-coated labware would detail the types of
cell culture systems (e.g., 3D culture, suspension culture) for which they are best suited and
provide protocols for seeding and maintaining cells on these non-adherent surfaces.

Specific Cell Lines: MPC5 and MPC-83

The search also identified specific cell lines designated with "MPC":
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o MPCS5: A conditionally immortalized mouse podocyte cell line used for studying podocyte
biology and kidney disease.

 MPC-83: A cell line that requires a specific, ready-to-use complete medium for its culture.

Path Forward: Clarification Required

Without a clear identification of the "MPC" entity of interest, it is not feasible to generate the
detailed application notes and protocols as requested. The experimental design, quantitative
data, and underlying signaling pathways are entirely dependent on whether the subject is a
metabolic protein, a type of stem cell, a surface coating, or a specific cell line.

To proceed, we kindly request the user to clarify which of the above (or another) "MPC" is the
intended topic for the detailed application notes and protocols. Once the correct subject is
identified, a comprehensive and tailored response can be developed to meet the specified
requirements.

« To cite this document: BenchChem. [Unraveling the Identity of MPC-3100 in Cellular
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609227#how-to-use-mpc-3100-in-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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